5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one

• IUPAC Name: 5-[(2,4-difluorophenyl)methoxy]-4,7-dimethylchromen-2-one
• InChI: InChI=1S/C18H14F2O3/c1-10-5-15(18-11(2)7-17(21)23-16(18)6-10)22-9-12-3-4-13(19)8-14(12)20/h3-8H,9H2,1-2H3
• InChI Key: AKMWBARJCAEXNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C)C(=C1)OCC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H14F2O3
• Molecular Weight: 316.3 g/mol

Description

5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one is a synthetic compound that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various molecular targets such as enzymes, receptors, and ion channels. For example, it has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. It has also been reported to modulate the activity of the adenosine A3 receptor, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one exhibits a range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the intrinsic pathway. It has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Furthermore, it has been demonstrated to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one is its synthetic availability, which allows for easy access to large quantities for laboratory experiments. It also exhibits a high degree of stability, which makes it suitable for long-term storage. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can pose challenges for certain experimental protocols.

Future Directions

There are several future directions for the research on 5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one. One potential avenue is the development of more potent and selective analogs for use as therapeutic agents. Another direction is the investigation of the compound's interactions with other molecular targets to gain a better understanding of its mechanism of action. Additionally, the compound's potential as a tool for studying epigenetic regulation and inflammation warrants further exploration.

Synthesis Methods

The synthesis of 5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one involves the reaction of 4,7-dimethylcoumarin and 2,4-difluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction mixture is then heated under reflux in an appropriate solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

5-[(2,4-difluorobenzyl)oxy]-4,7-dimethyl-2H-chromen-2-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been investigated for its anticancer, anti-inflammatory, and antiviral properties. In pharmacology, it has been evaluated for its potential as a drug candidate for the treatment of various diseases such as Alzheimer's, Parkinson's, and diabetes. In biochemistry, it has been studied for its interactions with various enzymes and proteins.